8-Methyl-3,4,7,8-tetrahydro-2H-thiocine
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Description
Properties
CAS No. |
64945-39-7 |
|---|---|
Molecular Formula |
C8H14S |
Molecular Weight |
142.26 g/mol |
IUPAC Name |
8-methyl-3,4,7,8-tetrahydro-2H-thiocine |
InChI |
InChI=1S/C8H14S/c1-8-6-4-2-3-5-7-9-8/h2,4,8H,3,5-7H2,1H3 |
InChI Key |
ALDPEAGKTBFIND-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC=CCCCS1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Differences
The following table summarizes key structural differences between 8-methyl-3,4,7,8-tetrahydro-2H-thiocine and related compounds:
Key Observations :
- Substituent Effects: The methyl group in thiocine may sterically hinder reactions at the 8-position, whereas fluorine in isoquinoline () enhances electronic interactions in binding pockets.
Physical and Analytical Properties
- Thiocine : Expected to exhibit lower polarity than oxocine () due to sulfur’s hydrophobicity. Solubility in organic solvents (e.g., cyclohexane) may resemble oxocine (Rf = 0.60 in cyclohexane/Et2O) .
- Benzooxazine () : Hydrochloride salt form (MW 185.65) improves water solubility; storage at RT in sealed conditions suggests moderate stability .
Preparation Methods
Intramolecular Heck Reaction Approach
The intramolecular Heck reaction has emerged as a robust method for constructing sulfur-containing medium rings. Majumdar et al. demonstrated that dibenzo[b,f]thiocine derivatives could be synthesized via palladium-catalyzed cyclization of α-aryl acrylates (Figure 1). For 8-methyl-3,4,7,8-tetrahydro-2H-thiocine, the protocol involves:
- Substrate Preparation : A linear precursor containing a vinyl iodide and sulfur atom is synthesized through sequential alkylation and sulfuration steps.
- Cyclization : Pd(OAc)₂ (10 mol%), KOAc, and tetrabutylammonium bromide (TBAB) in DMF at 120°C for 4–6 hours facilitate 8-endo cyclization.
- Reduction : The resulting exo-alkene is hydrogenated using Pd/C under H₂ atmosphere to yield the saturated thiocine.
This method achieves 65–78% yields but requires meticulous exclusion of oxygen to prevent catalyst deactivation. The use of TBAB as a phase-transfer catalyst enhances solubility of inorganic bases, critical for efficient cyclization.
Reductive-Heck Coupling Strategy
Gulea et al. pioneered a reductive-Heck approach for benzimidazole-fused thiocines, adaptable to 8-methyl-3,4,7,8-tetrahydro-2H-thiocine (Scheme 1):
- Carbopalladation : A Pd(0)-catalyzed coupling between a bromoarene and a thiocyanate-containing alkene forms a σ-alkylpalladium intermediate.
- Reductive Elimination : HCO₂Na in DMF/H₂O at 80°C reduces the intermediate, yielding the thiocine core with Z-selectivity.
This method produces moderate yields (50–60%) due to sulfur’s propensity to poison palladium catalysts. However, it avoids pre-functionalized substrates, offering synthetic brevity.
Ring-Closing Metathesis (RCM) Methodology
Ring-closing metathesis using Grubbs II catalyst provides an alternative route (Table 1):
- Diene Synthesis : A diene precursor with a thioether moiety is prepared via Mitsunobu reaction between 8-mercaptooct-4-en-2-ol
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